Cas no 56070-42-9 (Thymidine, 5'-O-[(1,1-dimethylethyl)dimethylsilyl]-, 3'-acetate)

• Product Name: Thymidine, 5'-O-[(1,1-dimethylethyl)dimethylsilyl]-, 3'-acetate
• CAS No: 56070-42-9
• MF: C₁₈H₃₀N₂O₆Si
• MW: 398.526106357574
• MDL: MFCD31803673
• CID: 349914
• PubChem ID: 11749899
• Update Time: 2025-10-10

Thymidine, 5'-O-[(1,1-dimethylethyl)dimethylsilyl]-, 3'-acetate Chemical and Physical Properties

Names and Identifiers

• Thymidine, 5'-O-[(1,1-dimethylethyl)dimethylsilyl]-, 3'-acetate
• [(2R,3S,5R)-2-[[tert-butyl(dimethyl)silyl]oxymethyl]-5-(5-methyl-2,4-dioxopyrimidin-1-yl)oxolan-3-yl] acetate
• 3'-O-Acetyl-5'-O-TBDMS-thymidine
• 56070-42-9
• (2R,3s,5r)-2-(((tert-butyldimethylsilyl)oxy)methyl)-5-(5-methyl-2,4-dioxo-3,4-dihydropyrimidin-1(2h)-yl)tetrahydrofuran-3-ylacetate
• (2R,3s,5r)-2-(((tert-butyldimethylsilyl)oxy)methyl)-5-(5-methyl-2,4-dioxo-3,4-dihydropyrimidin-1(2h)-yl)tetrahydrofuran-3-yl acetate
• (2R,3S,5R)-2-{[(tert-butyldimethylsilyl)oxy]methyl}-5-(5-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-1-yl)oxolan-3-yl acetate
• CTK1F5386
• C18H30N2O6Si
• MFCD31803673
• DHT-T2
• DTXSID00471877
• W15115
• AKOS037647893
• AS-75183
• (2R,3S,5R)-2-(((tert-butyldimethylsilyl)oxy)methyl)-5-(5-methyl-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)tetrahydrofuran-3-yl acetate(WX160420)

• MDL： MFCD31803673
• Inchi： 1S/C18H30N2O6Si/c1-11-9-20(17(23)19-16(11)22)15-8-13(25-12(2)21)14(26-15)10-24-27(6,7)18(3,4)5/h9,13-15H,8,10H2,1-7H3,(H,19,22,23)/t13-,14+,15+/m0/s1
• InChI Key： MAVGGYGNBUMLLC-RRFJBIMHSA-N
• SMILES： [Si](C)(C)(C(C)(C)C)OC[C@@H]1[C@H](C[C@H](N2C(NC(C(C)=C2)=O)=O)O1)OC(C)=O

Computed Properties

• Exact Mass: 398.1874
• Monoisotopic Mass: 398.18731322g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 655
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 94.2Ų

Experimental Properties

• PSA: 94.17

Additional information on Thymidine, 5'-O-[(1,1-dimethylethyl)dimethylsilyl]-, 3'-acetate

Recent Advances in the Study of Thymidine, 5'-O-[(1,1-dimethylethyl)dimethylsilyl]-, 3'-acetate (CAS: 56070-42-9)

Thymidine, 5'-O-[(1,1-dimethylethyl)dimethylsilyl]-, 3'-acetate (CAS: 56070-42-9) is a chemically modified nucleoside derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, often utilized as a key intermediate in oligonucleotide synthesis, plays a crucial role in the development of novel therapeutics, including antisense oligonucleotides and siRNA-based drugs. Recent studies have focused on optimizing its synthetic pathways, enhancing its stability, and exploring its potential applications in targeted drug delivery systems.

One of the most notable advancements in the research of this compound is the development of more efficient synthetic methodologies. A 2023 study published in the Journal of Organic Chemistry demonstrated a streamlined approach to synthesizing Thymidine, 5'-O-[(1,1-dimethylethyl)dimethylsilyl]-, 3'-acetate with improved yield and purity. The researchers employed a novel protecting group strategy that minimized side reactions and reduced the number of purification steps, thereby enhancing the scalability of the process for industrial applications.

In addition to synthetic improvements, recent investigations have explored the biological activity and pharmacokinetic properties of this compound. A preclinical study conducted by a team at MIT highlighted its potential as a prodrug for antiviral therapies. The study found that the 3'-acetate group significantly improved the compound's cellular uptake, while the tert-butyldimethylsilyl (TBDMS) protecting group at the 5'-position enhanced its metabolic stability. These findings suggest that Thymidine, 5'-O-[(1,1-dimethylethyl)dimethylsilyl]-, 3'-acetate could serve as a versatile scaffold for the design of nucleoside-based therapeutics.

Another area of interest is the application of this compound in the field of nucleic acid nanotechnology. Researchers at the University of California, Berkeley, recently reported the use of Thymidine, 5'-O-[(1,1-dimethylethyl)dimethylsilyl]-, 3'-acetate as a building block for the construction of DNA-based nanostructures. The study demonstrated that the modified thymidine derivative could be incorporated into DNA strands without compromising their hybridization properties, opening new avenues for the development of functional nanomaterials with applications in biosensing and drug delivery.

Despite these promising developments, challenges remain in the large-scale production and clinical translation of Thymidine, 5'-O-[(1,1-dimethylethyl)dimethylsilyl]-, 3'-acetate. Issues such as cost-effectiveness, regulatory compliance, and long-term stability need to be addressed to fully realize its potential in the pharmaceutical industry. Ongoing research efforts are focused on addressing these challenges, with several biotech companies investing in the optimization of production processes and the exploration of new therapeutic applications.

In conclusion, Thymidine, 5'-O-[(1,1-dimethylethyl)dimethylsilyl]-, 3'-acetate (CAS: 56070-42-9) continues to be a compound of significant interest in chemical biology and pharmaceutical research. Recent advancements in its synthesis, biological activity, and applications in nanotechnology underscore its versatility and potential as a key player in the development of next-generation therapeutics. Future research will likely focus on overcoming existing challenges and expanding its utility in emerging fields such as personalized medicine and gene therapy.